Cas no 1283719-20-9 (Ethyl 2-(4,4-difluorocyclohexylidene)acetate)

• Product Name: Ethyl 2-(4,4-difluorocyclohexylidene)acetate
• CAS No: 1283719-20-9
• MF: C₁₀H₁₄F₂O₂
• MW: 204.213770389557
• CID: 5727921
• PubChem ID: 117762008
• Update Time: 2026-03-11

Ethyl 2-(4,4-difluorocyclohexylidene)acetate Chemical and Physical Properties

Names and Identifiers

• (4,4-DIFLUORO-CYCLOHEXYLIDENE)-ACETICACIDETHYLESTER
• EN300-1455327
• (4,4-DIFLUORO-CYCLOHEXYLIDENE)-ACETIC ACID ETHYL ESTER
• Ethyl 2-(4,4-difluorocyclohexylidene)acetate
• SCHEMBL16321630
• 1283719-20-9
• Acetic acid, 2-(4,4-difluorocyclohexylidene)-, ethyl ester

• Inchi： 1S/C10H14F2O2/c1-2-14-9(13)7-8-3-5-10(11,12)6-4-8/h7H,2-6H2,1H3
• InChI Key： MXJYGVYMVDFESU-UHFFFAOYSA-N
• SMILES： FC1(CC/C(=C/C(=O)OCC)/CC1)F

Computed Properties

• Exact Mass: 204.09618601g/mol
• Monoisotopic Mass: 204.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl 2-(4,4-difluorocyclohexylidene)acetate

Ethyl 2-(4,4-difluorocyclohexylidene)acetate (CAS No. 1283719-20-9): A Comprehensive Overview

Ethyl 2-(4,4-difluorocyclohexylidene)acetate (CAS No. 1283719-20-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexylidene ring with two fluorine atoms and an ethyl ester group. These properties make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The cyclohexylidene ring, a key structural element of Ethyl 2-(4,4-difluorocyclohexylidene)acetate, provides the compound with enhanced stability and rigidity. The presence of the difluorocyclohexylidene moiety introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological activity. The ethyl ester group, on the other hand, confers solubility and reactivity properties that are advantageous in synthetic transformations.

Recent studies have highlighted the potential applications of Ethyl 2-(4,4-difluorocyclohexylidene)acetate in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have reported that this compound serves as an effective intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The unique structure of Ethyl 2-(4,4-difluorocyclohexylidene)acetate allows for precise control over the stereochemistry and electronic properties of the final products, leading to improved efficacy and reduced side effects.

In addition to its role in pharmaceutical synthesis, Ethyl 2-(4,4-difluorocyclohexylidene)acetate has also been explored for its potential in agrochemical applications. A study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound can be used as a precursor in the synthesis of herbicides with enhanced selectivity and reduced environmental impact. The difluorocyclohexylidene moiety contributes to the herbicide's ability to selectively target specific plant enzymes, minimizing harm to non-target organisms.

The synthesis of Ethyl 2-(4,4-difluorocyclohexylidene)acetate typically involves a multi-step process that begins with the formation of a difluorocyclohexanone intermediate. This intermediate is then subjected to a series of reactions, including esterification and condensation, to yield the final product. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these synthetic routes. For example, a palladium-catalyzed cross-coupling reaction has been developed to facilitate the formation of the cyclohexylidene ring with high regioselectivity and stereoselectivity.

The physical properties of Ethyl 2-(4,4-difluorocyclohexylidene)acetate are well-characterized and contribute to its utility in various applications. It is a colorless liquid with a molecular weight of approximately 236 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane and ethyl acetate, making it easy to handle in laboratory settings. Its boiling point is around 180°C at atmospheric pressure, which is suitable for distillation and purification processes.

Safety considerations are an important aspect when working with any chemical compound. While Ethyl 2-(4,4-difluorocyclohexylidene)acetate is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, adequate ventilation should be maintained to minimize exposure risks.

In conclusion, Ethyl 2-(4,4-difluorocyclohexylidene)acetate (CAS No. 1283719-20-9) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features make it an ideal intermediate for synthesizing biologically active molecules with improved properties. Ongoing research continues to explore new applications and synthetic methods for this compound, further solidifying its importance in modern chemistry.